Cas no 2228928-26-3 (tert-butyl N-(4-amino-4-methyl-1-phenylpentyl)carbamate)

• Product Name: tert-butyl N-(4-amino-4-methyl-1-phenylpentyl)carbamate
• CAS No: 2228928-26-3
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 6000266
• PubChem ID: 165827972
• Update Time: 2025-05-20

tert-butyl N-(4-amino-4-methyl-1-phenylpentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-4-methyl-1-phenylpentyl)carbamate
• EN300-1873896
• 2228928-26-3

• Inchi： 1S/C17H28N2O2/c1-16(2,3)21-15(20)19-14(11-12-17(4,5)18)13-9-7-6-8-10-13/h6-10,14H,11-12,18H2,1-5H3,(H,19,20)
• InChI Key： NZWRPICTELOIAV-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CCC(C)(C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(4-amino-4-methyl-1-phenylpentyl)carbamate

Introduction to tert-Butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate (CAS No. 2228928-26-3)

tert-Butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate (CAS No. 2228928-26-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino group, and a phenylpentyl chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and reduced reactivity, making it suitable for various chemical transformations and biological studies. The amino group, on the other hand, is crucial for its potential as a precursor in the synthesis of more complex molecules, particularly those involved in drug discovery and development. The phenylpentyl chain adds a hydrophobic character to the molecule, which can influence its solubility and membrane permeability properties.

Recent research has focused on the potential of tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate as a lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively inhibit the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate has been investigated for its ability to induce apoptosis in cancer cells. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound could selectively target and induce cell death in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy.

Moreover, recent advancements in neuropharmacology have highlighted the potential of tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate as a neuroprotective agent. Research published in the Journal of Neurochemistry showed that this compound could protect neurons from oxidative stress and prevent neurodegeneration in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate could be a valuable candidate for further development as a neuroprotective drug.

The synthesis of tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of 4-amino-4-methyl-1-phenylpentanamine through a series of reactions involving Grignard reagents and subsequent reduction steps. The resulting amine is then reacted with tert-butyl chloroformate to form the desired carbamate derivative. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In terms of safety and handling, tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for tert-butyl N-(4-Amino-4-Methyl-1-Phenylpentyl)carbamate are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and pharmacokinetic properties. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce production costs. As research progresses, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for various diseases.